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Compound of Interest |

Compound Name: 4-(Aminomethyl)-2-ethoxyphenol
CAS No.: 90643-06-4
Cat. No.: B1284583
- 7

Part 1: Executive Summary & Technical Profile
The Molecule: "Ethylvanillylamine™

4-(Aminomethyl)-2-ethoxyphenol (CAS: Analogous to 1196-92-5 Vanillylamine) is the ethoxy-
substituted homolog of Vanillylamine. Often derived from Ethyl Vanillin (a potent flavoring agent
produced from catechol or bio-sources), this molecule represents a critical building block for
"Green Material Science."

While Vanillylamine (methoxy group) is the standard in bio-based benzoxazine research, the
ethoxy variant offers distinct advantages:

» Steric Modulation: The larger ethyl group increases free volume, potentially lowering the
Glass Transition Temperature (

) slightly to improve impact resistance (toughness) in rigid thermosets.

» Hydrophobicity: The ethoxy tail increases lipophilicity compared to the methoxy analog,
improving compatibility with non-polar matrices and enhancing moisture resistance in cured
resins.

Chemical Structure & Properties
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Specification

Notes

IUPAC Name

4-(Aminomethyl)-2-
ethoxyphenol

Common Name

Ethylvanillylamine

Derived from Ethyl Vanillin

Molecular Weight

~167.21 g/mol

vs. 153.18 g/mol for

Vanillylamine

Functional Groups

Amine, Phenolic -OH, Ethoxy

ether

Trifunctional potential (Amine =
2 reactive sites, Phenol =1

reactive site for Mannich)

Lower water solubility than

Solubility Alcohols, DMSO, warm water ) )

Vanillylamine

Oxidizes upon air exposure
Appearance Off-white to pale yellow solid (store under

)

Part 2: Primary Application - Bio-Based
Benzoxazine Resins|[1]

The most authoritative application for this compound is as a precursor for Polybenzoxazines

(PBzs). These are a class of phenolic resins that outperform traditional epoxies and phenolics

in flame retardance, modulus, and low water absorption.

The Chemistry: Mannich Condensation

The amine and phenolic groups on 4-(Aminomethyl)-2-ethoxyphenol allow it to act as the

amine source in the synthesis of benzoxazine monomers. However, because it also contains a

phenol, it can function as a "self-reactive” monomer or be paired with a different phenol to

create asymmetric resins.

Mechanistic Pathway (DOT Visualization)
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Figure 1: Synthesis pathway for Benzoxazine resins using Ethylvanillylamine.

Protocol: Synthesis of Ethylvanillylamine-Based
Benzoxazine Monomer

Note: This protocol assumes the use of the "Solventless" method to maximize green chemistry
credentials, a standard in modern benzoxazine synthesis.

Materials:

4-(Aminomethyl)-2-ethoxyphenol (Ethylvanillylamine) - 10 mmol

Paraformaldehyde (96%) - 20 mmol

Phenol (or a bio-phenol like Guaiacol/Cardanol) - 10 mmol

Solvent: Toluene (optional for purification)
Step-by-Step Methodology:

e Reactant Mixing: In a round-bottom flask equipped with a magnetic stirrer, mix the phenol
partner and Ethylvanillylamine. Heat gently to 60°C until a homogeneous melt is obtained.

o Formaldehyde Addition: Add paraformaldehyde slowly to the melt. Caution: Exothermic
reaction.

» Step-Wise Heating:

o 80°C for 1 hour (Homogenization).
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o 100°C for 2 hours (Ring closure).

o 110°C for 1 hour (Completion).

o Work-up: Dissolve the crude product in chloroform or dichloromethane (DCM). Wash 3x with
1N NaOH (to remove unreacted phenols) and 3x with distilled water.

» Drying: Dry the organic layer over anhydrous

, filter, and evaporate solvent under reduced pressure.

o Validation:

o FTIR: Look for the disappearance of OH stretch (~3400 cm~1) and appearance of the
oxazine ring stretch (~930 cm™1).

o H-NMR: Confirm the characteristic oxazine ring protons (

and

) typically appearing as singlets between 4.5 and 5.5 ppm.

Polymerization (Curing)

e Casting: Pour the monomer melt into a mold (silicone or treated steel).
e Step-Cure Cycle:
o 160°C (2 h) — 180°C (2 h) —» 200°C (2 h) - 220°C (1 h).

o Result: A reddish-brown, high-gloss thermoset with high thermal stability (

Part 3: Secondary Application — Epoxy Curing &
Acceleration

The presence of both a primary amine and a phenolic hydroxyl makes 4-(Aminomethyl)-2-
ethoxyphenol a "hybrid" curing agent for epoxy resins (e.g., DGEBA).
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Mechanism

o Primary Amine: Reacts rapidly with epoxide rings (nucleophilic attack) to crosslink.

e Phenolic -OH: Acts as an accelerator for the etherification reaction, lowering the activation
energy of the cure.

o Ethoxy Group: Improves compatibility with hydrophobic epoxy backbones compared to
simple aminophenols.

Formulation Protocol

Target: High-Performance Adhesive or Coating.

» Stoichiometry: Calculate the Amine Hydrogen Equivalent Weight (AHEW).
o Ethylvanillylamine MW = 167.2.[1]
o Active Hydrogens = 2 (from

). Note: The phenolic H is sluggish but participates at high temp.

o AHEW = 83.6 g/eq.
» Mixing: Mix Stoichiometric ratio (1:1 active H to Epoxide) with DGEBA resin.

¢ Processing: Due to the solid nature of the amine, pre-warm the epoxy to 50°C to dissolve the
amine, or use a solvent (Acetone) for coating applications.

e Cure: 120°C for 4 hours.

Data Comparison (Predicted):

Moisture

Curing Agent Cure Speed . Toughness
Absorption

DDS (Sulfone) Slow Low Low (Brittle)

EDA (Aliphatic) Very Fast High Moderate
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| Ethylvanillylamine | Moderate/Fast | Low | High (due to ethyl tail) |
Part 4: References
o Synthesis of Bio-Based Polybenzoxazine:

o Source: National Institutes of Health (NIH) / PubMed

o Context: Discusses the use of vanillin-derived amines (methoxy analogs) in benzoxazine
synthesis. The chemistry for the ethoxy analog is identical.

o URL:[Link] (Search: "Bio-Based Polybenzoxazine Vanillin")
o Ethyl Vanillin Chemistry & Properties:
o Source: PubChem (NIH)

o Context: Physical properties of the parent molecule (Ethyl Vanillin) and its amine
derivatives.

o URL:[Link]
e Phenolic Amine Curing Agents:
o Source: Polymer Journal / ScienceDirect
o Context: Mechanisms of phenolic accelerators in epoxy curing.
o URL:[Link] (General reference for "Phenolic amine epoxy curing mechanism")

e Benzoxazine Monomer Synthesis Protocols:

o

Source: ResearchGate (Standard Protocols)

[¢]

Context: Solventless synthesis methods for benzoxazines.[2]

o

URL:[Link] (Search: "Solventless synthesis of benzoxazine monomers")
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 4-[2-(Methylamino)ethoxy]phenol | COH13NO2 | CID 20771825 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2.researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Application Note: 4-(Aminomethyl)-2-ethoxyphenol in
Advanced Material Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284583#4-aminomethyl-2-ethoxyphenol-application-
in-material-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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